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  3. ethyl 2-[(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-[(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-[(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0990481
InChI: InChI=1S/C32H33N3O3S2/c1-4-38-31(37)27-28(22-12-7-5-8-13-22)33-32-35(29(27)25-16-11-17-39-25)30(36)26(40-32)19-23-18-20(2)34(21(23)3)24-14-9-6-10-15-24/h5,7-8,11-13,16-19,24,29H,4,6,9-10,14-15H2,1-3H3/b26-19-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=C(N(C(=C4)C)C5CCCCC5)C)S2)C6=CC=CC=C6
Molecular Formula: C32H33N3O3S2
Molecular Weight: 571.8 g/mol

ethyl 2-[(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0990481

Molecular Formula: C32H33N3O3S2

Molecular Weight: 571.8 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-[(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C32H33N3O3S2
Molecular Weight 571.8 g/mol
IUPAC Name ethyl (2Z)-2-[(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)methylidene]-3-oxo-7-phenyl-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C32H33N3O3S2/c1-4-38-31(37)27-28(22-12-7-5-8-13-22)33-32-35(29(27)25-16-11-17-39-25)30(36)26(40-32)19-23-18-20(2)34(21(23)3)24-14-9-6-10-15-24/h5,7-8,11-13,16-19,24,29H,4,6,9-10,14-15H2,1-3H3/b26-19-
Standard InChI Key HNIPZDDDLZKDTB-XHPQRKPJSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C/C4=C(N(C(=C4)C)C5CCCCC5)C)/S2)C6=CC=CC=C6
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=C(N(C(=C4)C)C5CCCCC5)C)S2)C6=CC=CC=C6
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=C(N(C(=C4)C)C5CCCCC5)C)S2)C6=CC=CC=C6

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